Cas no 1806707-56-1 (3-Iodo-4-(3-methoxy-3-oxopropyl)mandelic acid)

• Product Name: 3-Iodo-4-(3-methoxy-3-oxopropyl)mandelic acid
• CAS No: 1806707-56-1
• MF: C₁₂H₁₃IO₅
• MW: 364.133096456528
• CID: 4797265
• Update Time: 2025-11-01

3-Iodo-4-(3-methoxy-3-oxopropyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-4-(3-methoxy-3-oxopropyl)mandelic acid

• Inchi： 1S/C12H13IO5/c1-18-10(14)5-4-7-2-3-8(6-9(7)13)11(15)12(16)17/h2-3,6,11,15H,4-5H2,1H3,(H,16,17)
• InChI Key： OFLNWAYNASQZSO-UHFFFAOYSA-N
• SMILES： IC1C=C(C(C(=O)O)O)C=CC=1CCC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 307
• XLogP3: 1.6
• Topological Polar Surface Area: 83.8

Additional information on 3-Iodo-4-(3-methoxy-3-oxopropyl)mandelic acid

3-Iodo-4-(3-methoxy-3-oxopropyl)mandelic acid (CAS No. 1806707-56-1)

In the realm of organic chemistry, 3-Iodo-4-(3-methoxy-3-oxopropyl)mandelic acid (CAS No. 1806707-56-1) stands as a fascinating compound with significant potential in various scientific and industrial applications. This compound, a derivative of mandelic acid, has garnered attention due to its unique structural features and promising biological activities. Recent advancements in synthetic methodologies and bioactivity studies have further highlighted its importance in the fields of pharmacology, material science, and organic synthesis.

The chemical structure of 3-Iodo-4-(3-methoxy-3-oxopropyl)mandelic acid is characterized by a mandelic acid backbone, which is a substituted benzene ring with a hydroxyl group at position 2 and a carboxylic acid group at position 4. The substituents at positions 3 and 4 introduce unique functional groups: an iodine atom at position 3 and a 3-methoxy-3-oxopropyl group at position 4. These groups not only enhance the compound's chemical diversity but also contribute to its distinctive reactivity and biological properties.

Recent studies have focused on the synthesis of mandelic acid derivatives, particularly those with halogen substitutions like iodine. The introduction of an iodine atom at position 3 has been shown to significantly influence the compound's electronic properties, making it a valuable precursor for further functionalization. For instance, iodine substitution facilitates nucleophilic aromatic substitution reactions, enabling the incorporation of various bioactive groups into the molecule.

The 3-methoxy-3-oxopropyl group attached at position 4 introduces additional complexity to the molecule. This group consists of a ketone moiety and a methoxy substituent, which collectively contribute to the compound's solubility, stability, and reactivity. The ketone group can participate in enolate formation under basic conditions, making it amenable to various condensation reactions. Meanwhile, the methoxy group enhances the molecule's lipophilicity, potentially improving its bioavailability in pharmacological applications.

From a biological standpoint, mandelic acid derivatives have been extensively investigated for their potential as therapeutic agents. Recent research has demonstrated that 3-Iodo-4-(3-methoxy-3-oxopropyl)mandelic acid exhibits significant antioxidant activity, which is attributed to its ability to scavenge free radicals and inhibit oxidative stress. This property makes it a promising candidate for use in anti-inflammatory and neuroprotective therapies.

In addition to its biological applications, this compound has shown potential in material science. Its unique electronic properties make it a suitable candidate for use in organic electronics, particularly in the development of semiconducting materials. Researchers have explored its ability to form self-assembled monolayers on surfaces, which could be utilized in the fabrication of advanced electronic devices.

The synthesis of CAS No. 1806707-56-1 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the iodination of mandelic acid derivatives and the subsequent installation of the 3-methoxy-3-oxopropyl group via nucleophilic substitution or coupling reactions. Recent advancements in catalysis have enabled higher yields and improved selectivity in these reactions, making the synthesis more efficient and scalable.

Moreover, computational studies have played a pivotal role in understanding the electronic properties and reactivity of this compound. Density functional theory (DFT) calculations have provided insights into its molecular orbitals and interaction patterns with other molecules. These studies have not only enhanced our understanding of its chemical behavior but also guided the design of new derivatives with enhanced properties.

In conclusion, CAS No. 1806707-56-1, or 3-Iodo